Cas no 162696-31-3 (tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate
• CAS No: 162696-31-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD09878605
• CID: 135736
• PubChem ID: 37818431
• Update Time: 2025-06-07

tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 3-BOC-AMINOETHYLAZETIDINE
• 3-(2-AMINOETHYL)AZETIDINE, 3-BOC PROTECTED HYDROCHLORIDE
• 3-(N-Boc-Aminoethyl)azetidine
• 3-(N-Boc-Aminoethyl)azetidine?
• 3-Boc-aminoethylazetidine hydrochloride
• Carbamic acid, [2-(3-azetidinyl)ethyl]-, 1,1-dimethylethyl ester
• Carbamic acid,[2-(3-azetidinyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• 3-(2-Aminoethyl)azetidine hydrochloride, 3-BOC protected
• tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate
• [2-(3-Azetidinyl)ethyl]carbamic acid 1,1-dimethylethyl ester
• tert-Butyl [2-(azetidin-3-yl)ethyl]carbamate
• 3-Boc-aminoethylazetidine HCl
• 2-(azetin-3-yl)-1-(n-boc)ethylaMine
• 2-(Azetin-3-yl)-1-(N-BOC)ethylamine hydrochloride
• tert-butyl 1-(2-aMinoethyl)azetidine-3-carboxylate
• (2-Azetidin-3-yl-ethyl)-carbamic acid tert-butyl ester
• N-[2-(3-Azetidinyl)ethyl]carbamic acid tert-butyl ester
• tert-butyl 2-(azetidin-3-yl)ethylcarbamate
• MS-22711
• 3-(N-tert-butyloxycarbonylaminoethyl)azetidine
• CARBAMIC ACID, N-[2-(3-AZETIDINYL)ETHYL]-, 1,1-DIMETHYLETHYL ESTER
• AS-813/43502088
• 162696-31-3
• 3-[2-(Boc-amino)ethyl]azetidine
• EN300-1877661
• W-205911
• AM81152
• tert-Butyl [2-(3-azetidinyl)ethyl]carbamate
• CS-B0449
• MFCD09878605
• tert-butyl 2-(azetidin-3-yl)ethylcarbamate hydrochloride
• tert-butyl (2-(azetidin-3-yl)ethyl)carbamate
• PB32810
• 3-(2-N-BOC-AMINOETHYL)AZETIDINE
• Carbamic acid,[2-(3-azetidinyl)ethyl]-,1,1-dimethylethyl ester(9ci)
• SCHEMBL5969026
• FT-0648146
• tert-Butyl 2-(3-azetidinyl)ethylcarbamate
• SY018166
• 3-t-butoxycarbonylaminoethylazetidine
• CSPJUZSNJFANNU-UHFFFAOYSA-N
• 3-(N-tert-butyloxycarbonylaminoethyl) azetidine
• AKOS005258722
• 3-[2-(Boc-aMino)ethyl]azetidine, 95%

• MDL： MFCD09878605
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-5-4-8-6-11-7-8/h8,11H,4-7H2,1-3H3,(H,12,13)
• InChI Key： CSPJUZSNJFANNU-UHFFFAOYSA-N
• SMILES： O(C(NCCC1CNC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.004
• Melting Point: 84-86℃
• Boiling Point: 302 ºC
• Flash Point: 136 ºC
• PSA: 50.36000
• LogP: 1.84030

tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate

Introduction to Tert-butyl N-[2-(Azetidin-3-yl)ethyl]carbamate (CAS No. 162696-31-3)

Tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate, identified by its CAS number 162696-31-3, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The azetidin-3-yl moiety, a five-membered heterocyclic ring containing nitrogen, plays a crucial role in modulating the biological activity of the molecule. This introduction delves into the chemical characteristics, synthetic pathways, and emerging research applications of this compound.

The molecular structure of tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate consists of a carbamate group attached to an ethyl chain, which is further linked to an azetidinone ring. The tert-butyl group enhances the lipophilicity of the compound, making it more suitable for membrane interactions and improving its bioavailability. The presence of the azetidin-3-yl group introduces a chiral center, which can lead to enantiomer-specific biological effects. This feature is particularly valuable in pharmaceuticals, where the activity of a drug can vary significantly between enantiomers.

In recent years, there has been growing interest in exploring the pharmacological potential of azetidine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The unique reactivity of the azetidinone ring allows for further functionalization, enabling the design of novel molecules with tailored biological activities. For instance, studies have demonstrated that derivatives of azetidine can interact with specific enzymes and receptors, modulating pathways involved in disease progression.

The synthesis of tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidinone ring typically involves cyclization reactions followed by functional group transformations to introduce the carbamate moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve yield and enantioselectivity. These methods are essential for producing high-purity compounds suitable for preclinical and clinical studies.

One of the most compelling aspects of tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop analogs with enhanced potency and selectivity. For example, modifications to the side chain or introduction of additional functional groups have led to compounds with improved pharmacokinetic profiles. These efforts align with current trends in medicinal chemistry aimed at identifying molecules that can overcome limitations associated with existing therapies.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical trials have shown that derivatives of azetidine can exhibit significant therapeutic effects without notable side effects. The ability of these compounds to interact with biological targets at low concentrations makes them attractive candidates for further development. Additionally, their stability under various conditions enhances their suitability for formulation into drug products.

The role of computational chemistry in understanding the behavior of tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental design and helped optimize synthetic routes. Furthermore, computational studies have revealed insights into the mechanisms by which these compounds exert their biological effects, providing a foundation for rational drug design.

Future research directions for tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate include exploring its potential in treating neurological disorders and chronic inflammatory conditions. The chiral nature of the molecule offers opportunities for developing enantiomerically pure drugs that can target specific neurological pathways or reduce inflammation more effectively than existing treatments. Additionally, investigating its interactions with other biomolecules may uncover novel therapeutic applications.

In conclusion, tert-butyl N-[2-(azetidin-3-yl)ethyl]carbamate (CAS No. 162696-31-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for drug discovery and therapeutic intervention. As research continues to uncover new applications for azetidine derivatives, this compound is poised to play a crucial role in addressing unmet medical needs.